Cas no 65602-48-4 (Dimethyl 2,5-diacetyl-3-cyanohexanedioate)
65602-48-4 structure
Product Name:Dimethyl 2,5-diacetyl-3-cyanohexanedioate
CAS No:65602-48-4
MF:C13H17NO6
MW:283.277184247971
CID:2794200
PubChem ID:12395946
Update Time:2025-04-21
Dimethyl 2,5-diacetyl-3-cyanohexanedioate Chemical and Physical Properties
Names and Identifiers
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- 65602-48-4
- Dimethyl 2,5-diacetyl-3-cyanohexanedioate
- DTXCID70447029
- DTXSID70496219
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- Inchi: 1S/C13H17NO6/c1-7(15)10(12(17)19-3)5-9(6-14)11(8(2)16)13(18)20-4/h9-11H,5H2,1-4H3
- InChI Key: SSPHVTYJNLGPGD-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)C(C#N)CC(C(=O)OC)C(C)=O)=O
Computed Properties
- Exact Mass: 283.10558726Da
- Monoisotopic Mass: 283.10558726Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 111Ų
Dimethyl 2,5-diacetyl-3-cyanohexanedioate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
65602-48-4 (Dimethyl 2,5-diacetyl-3-cyanohexanedioate) Related Products
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